Cas no 756525-92-5 (NHS-PEO12-Mal)

NHS-PEO12-Mal structure
NHS-PEO12-Mal structure
Product Name:NHS-PEO12-Mal
CAS No:756525-92-5
MF:C38H63N3O19
MW:865.915533304214
CID:2089094
PubChem ID:51340947
Update Time:2025-04-21

NHS-PEO12-Mal Chemical and Physical Properties

Names and Identifiers

    • α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
    • NHS-PEO12-Mal
    • Maleimide-PEG12-NHS Ester
    • 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28,31,34,37,40-dodecaoxa-4-azatritetracontan-43-oic acid succinimidyl ester
    • Alpha-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
    • Maleimide-NH-PEG12-CH2CH2COONHS Ester
    • 326003-46-7
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Mal-amido-PEG12-NHS
    • 2101722-60-3
    • BP-22217
    • Alpha-Maleimidopropionyl-Omega-succinimidyl-12(ethylene glycol)
    • MFCD11041148
    • CS-0115367
    • Maleimide-PEG12-succinimidyl ester
    • J-007672
    • SCHEMBL14675005
    • AS-71553
    • Mal-amido-PEG12-NHS ester
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro- pyrrol-1-yl)propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
    • LWNZLSLPQXOOAO-UHFFFAOYSA-N
    • O-succiniMidyl-12(ethylene glycol)
    • 3-(2-Maleimidoethylcarbamoyl)(peg12)propionic acid N-hydroxysuccinimide ester
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
    • HY-140977
    • AKOS030213483
    • BJD72260
    • 756525-92-5
    • D84652
    • alpha-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-omega-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]poly(oxy-1,2-ethanediyl)
    • 2,5-dioxopyrrolidin-1-yl 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
    • Mal-amido-PEG12 NHS ester
    • A-MaleiMidopropionyl-
    • DA-75257
    • Mal-PEG12-NHS
    • FM73030
    • DPG-6183
    • GFB52592
    • MAL-dPEG®12-NHS Ester
    • Mal-PEG24-NHS
    • Mal-amido--PEG12-NHS
    • ?-Maleimidopropionyl-?-succinimidyl-12(ethylene glycol)
    • 824-653-3
    • Inchi: 1S/C38H63N3O19/c42-33(5-8-40-34(43)1-2-35(40)44)39-7-10-49-12-14-51-16-18-53-20-22-55-24-26-57-28-30-59-32-31-58-29-27-56-25-23-54-21-19-52-17-15-50-13-11-48-9-6-38(47)60-41-36(45)3-4-37(41)46/h1-2H,3-32H2,(H,39,42)
    • InChI Key: LWNZLSLPQXOOAO-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 865.40600
  • Monoisotopic Mass: 865.40557679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 44
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 241Ų

Experimental Properties

  • PSA: 240.92000
  • LogP: -1.11910
  • Sensitiveness: Sensitive to light

NHS-PEO12-Mal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-FV438-100mg
α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
100mg
¥2354.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-FV438-50mg
α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
50mg
¥1285.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-FV438-500mg
α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
500mg
¥6885.0 2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M41100-250mg
Mal-PEG12-NHS
756525-92-5
250mg
¥4568.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M41100-1g
Mal-PEG12-NHS
756525-92-5
1g
¥11428.0 2021-09-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028053-1g
NHS-PEO12-Mal
756525-92-5 95%
1g
¥10506 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028053-250mg
NHS-PEO12-Mal
756525-92-5 95%
250mg
¥3076 2023-09-07
eNovation Chemicals LLC
Y1054117-250mg
alpha-MaleiMidopropionyl-oMega-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
250mg
$525 2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-FV438-100mg
α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
100mg
¥1647.8 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-FV438-50mg
α-MaleiMidopropionyl-ω-succiniMidyl-12(ethylene glycol)
756525-92-5 95%
50mg
¥900.5 2023-09-01
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD